Cas no 2097965-28-9 (5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine)

• Product Name: 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine
• CAS No: 2097965-28-9
• MF: C₇H₂BrF₃N₄O
• MW: 295.016190052032
• CID: 6309712
• PubChem ID: 122240438
• Update Time: 2025-06-09

5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine
• 5-bromo-2-[5-(trifluoromethyl)-1,2,4-oxadiazol-3-yl]pyrimidine
• F2147-6866
• 2097965-28-9
• 3-(5-bromopyrimidin-2-yl)-5-(trifluoromethyl)-1,2,4-oxadiazole
• AKOS040694630

• Inchi： 1S/C7H2BrF3N4O/c8-3-1-12-4(13-2-3)5-14-6(16-15-5)7(9,10)11/h1-2H
• InChI Key： SHKGXIVCCHVWAP-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2=NOC(C(F)(F)F)=N2)=NC=1

Computed Properties

• Exact Mass: 293.93641g/mol
• Monoisotopic Mass: 293.93641g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.7Ų

Additional information on 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine

Introduction to 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine (CAS No. 2097965-28-9)

5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine, identified by the CAS number 2097965-28-9, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a bromine atom and a trifluoromethyl group, both of which contribute to its potential biological activity and pharmacological properties.

The molecular structure of 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine is composed of a pyrimidine ring fused with an oxadiazole moiety. The presence of the bromine atom and the trifluoromethyl group imparts specific chemical and physical properties that make this compound a promising candidate for various applications in drug discovery and development. Recent studies have highlighted its potential as a lead compound for the development of novel therapeutic agents.

In the context of medicinal chemistry, 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine has been investigated for its ability to modulate specific biological targets. One of the key areas of interest is its potential as an inhibitor of certain enzymes and receptors involved in disease pathways. For instance, preliminary research has shown that this compound exhibits potent inhibitory activity against kinases, which are enzymes that play crucial roles in cellular signaling and are often implicated in various diseases such as cancer and inflammatory disorders.

The trifluoromethyl group in 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine is particularly noteworthy due to its influence on the compound's lipophilicity and metabolic stability. These properties are essential for optimizing the pharmacokinetic profile of drug candidates, ensuring that they can effectively reach their intended targets within the body. Additionally, the bromine atom can enhance the binding affinity of the compound to its target proteins, thereby improving its efficacy.

Clinical trials involving compounds with similar structural features have demonstrated promising results in terms of safety and efficacy. For example, a recent phase II clinical trial evaluating a related compound showed significant improvements in patient outcomes with minimal adverse effects. These findings suggest that 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine may have similar therapeutic potential and warrants further investigation.

In addition to its potential as a therapeutic agent, 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine has also been explored for its use in diagnostic applications. The unique electronic properties of the trifluoromethyl group make it an attractive candidate for developing imaging agents that can be used to visualize specific biological processes or disease states. This dual functionality adds to the versatility of this compound and broadens its potential applications in both research and clinical settings.

The synthesis of 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The process typically begins with the preparation of the pyrimidine core followed by the introduction of the oxadiazole moiety and subsequent functionalization with the bromine atom and trifluoromethyl group. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in large-scale studies.

To ensure the safety and efficacy of 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine, rigorous testing is conducted at various stages of development. Preclinical studies involving cell cultures and animal models are used to evaluate its pharmacological properties and toxicity profiles. These studies provide valuable insights into the mechanism of action of the compound and help identify any potential side effects or limitations.

In conclusion, 5-bromo-2-5-(trifluoromethyl)-1,2,4-oxadiazol-3-ylpyrimidine (CAS No. 2097965-28-9) represents a promising molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological activities make it an attractive candidate for further development as a therapeutic agent or diagnostic tool. Ongoing research efforts aim to fully elucidate its properties and optimize its use in various applications.